N-[2,2,2-trichloro-1-(2,4-dioxopyrimidin-1-yl)ethyl]benzamide

• IUPAC Name: N-[2,2,2-trichloro-1-(2,4-dioxopyrimidin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C13H10Cl3N3O3/c14-13(15,16)11(19-7-6-9(20)17-12(19)22)18-10(21)8-4-2-1-3-5-8/h1-7,11H,(H,18,21)(H,17,20,22)
• InChI Key: HBDRDXKAFYDRNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(C(Cl)(Cl)Cl)N2C=CC(=O)NC2=O
• Molecular Formula: C13H10Cl3N3O3
• Molecular Weight: 362.6 g/mol

Description

N-[2,2,2-trichloro-1-(2,4-dioxopyrimidin-1-yl)ethyl]benzamide, also known as TCEB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. TCEB is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 347.65 g/mol.

Scientific Research Applications

Synthesis and Chemical Reactions

• N-[2,2,2-trichloro-1-(2,4-dioxopyrimidin-1-yl)ethyl]benzamide and related compounds have been utilized in synthesizing condensed triazines and triazoles, demonstrating their utility in chemical synthesis and reactions (Reimlinge, Billiau, & Lingier, 1976).

Medicinal Chemistry and Drug Development

• This compound has applications in the development of alkylating benzamides with potential in melanoma therapy (Wolf et al., 2004).
• It is also involved in the synthesis of antiarrhythmic agents, specifically in the development of N-(piperidylalkyl)trifluoroethoxybenzamides (Banitt et al., 1977).
• Its derivatives have been explored as KCNQ2/Q3 potassium channel openers for the treatment of epilepsy (Amato et al., 2011).

Biochemical and Pharmacological Studies

• Research has been conducted on N-substituted benzamides for their potential neuroleptic activity, highlighting the pharmacological interest in such compounds (Iwanami et al., 1981).
• Studies involving ethyl (S)-2-benzamido-5-[(4,6-dimethylpyrimidin-2-yl)amino]pentanoate, a related compound, emphasize the biological activity of pyrimidine derivatives in medicinal chemistry (Leyva-Acuña et al., 2020).

Analytical Chemistry Applications

• The compound has been used in nonaqueous capillary electrophoresis studies, demonstrating its relevance in analytical chemistry applications (Ye et al., 2012).

Novel Synthesis Techniques

• Research on ultrasound-assisted synthesis of benzamide derivatives like 4-(benzyloxy)-N-(3-chloro-2-(substitutedphenyl)-4-oxoazetidin-1-yl) benzamide shows the innovative methods employed in synthesizing these compounds (Nimbalkar et al., 2018).

Agricultural Chemistry

• N-(4,6-Dichloropyrimidine-2-Yl)Benzamide has been studied for its herbicide safening and antifungal activity, suggesting its potential use in agricultural chemistry (Zheng et al., 2018).